Cas no 1340421-54-6 (4-{1-(furan-2-yl)ethylamino}butan-2-ol)
4-{1-(furan-2-yl)ethylamino}butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol
- 4-((1-(Furan-2-yl)ethyl)amino)butan-2-ol
- 2-Butanol, 4-[[1-(2-furanyl)ethyl]amino]-
- 4-{1-(furan-2-yl)ethylamino}butan-2-ol
-
- Inchi: 1S/C10H17NO2/c1-8(12)5-6-11-9(2)10-4-3-7-13-10/h3-4,7-9,11-12H,5-6H2,1-2H3
- InChI Key: VMZPPPZUAFJNOS-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(C)NCCC(C)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 141
- XLogP3: 0.9
- Topological Polar Surface Area: 45.4
4-{1-(furan-2-yl)ethylamino}butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01014667-1g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 95% | 1g |
¥4991.0 | 2023-04-03 | |
| Enamine | EN300-161933-0.05g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 0.05g |
$851.0 | 2023-06-08 | ||
| Enamine | EN300-161933-0.1g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 0.1g |
$892.0 | 2023-06-08 | ||
| Enamine | EN300-161933-0.25g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 0.25g |
$933.0 | 2023-06-08 | ||
| Enamine | EN300-161933-0.5g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 0.5g |
$974.0 | 2023-06-08 | ||
| Enamine | EN300-161933-1.0g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 1g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-161933-2.5g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 2.5g |
$1988.0 | 2023-06-08 | ||
| Enamine | EN300-161933-5.0g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 5g |
$2940.0 | 2023-06-08 | ||
| Enamine | EN300-161933-10.0g |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 10g |
$4360.0 | 2023-06-08 | ||
| Enamine | EN300-161933-50mg |
4-{[1-(furan-2-yl)ethyl]amino}butan-2-ol |
1340421-54-6 | 50mg |
$647.0 | 2023-09-22 |
4-{1-(furan-2-yl)ethylamino}butan-2-ol Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 4-{1-(furan-2-yl)ethylamino}butan-2-ol
Professional Introduction to 4-{1-(furan-2-yl)ethylamino}butan-2-ol (CAS No. 1340421-54-6)
4-{1-(furan-2-yl)ethylamino}butan-2-ol, with the chemical identifier CAS No. 1340421-54-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in addressing various therapeutic challenges. The compound's structure, featuring a furan moiety linked to an amine-bearing butyl chain, positions it as a versatile intermediate in medicinal chemistry.
The furan ring is a prominent feature in many pharmacologically active agents, known for its ability to enhance binding affinity and metabolic stability. In the case of 4-{1-(furan-2-yl)ethylamino}butan-2-ol, the integration of this heterocyclic group with an amine functionality suggests potential interactions with biological targets, making it a valuable candidate for further exploration. The presence of the amine group further extends its utility, as amines are commonly involved in hydrogen bonding and can serve as pharmacophores in drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater precision. Studies utilizing these methodologies have highlighted the< strong>4-{1-(furan-2-yl)ethylamino}butan-2-ol as a promising scaffold for developing novel therapeutics. Its structural flexibility allows for modifications that can fine-tune its pharmacological properties, making it an attractive candidate for drug optimization.
In the realm of drug discovery, the synthesis of derivatives of 4-{1-(furan-2-yl)ethylamino}butan-2-ol has been explored to identify compounds with enhanced efficacy and reduced side effects. Researchers have leveraged combinatorial chemistry and high-throughput screening techniques to rapidly generate libraries of related molecules. These efforts have led to the identification of several analogs with improved pharmacokinetic profiles, underscoring the importance of this compound as a building block in medicinal chemistry.
The role of 4-{1-(furan-2-yl)ethylamino}butan-2-ol in addressing neurological disorders has been particularly noteworthy. Preclinical studies have demonstrated its potential as a modulator of neurotransmitter systems, suggesting applications in conditions such as depression and anxiety. The< strong>furan ring's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a compelling candidate for further investigation.
In addition to its neuropharmacological applications, 4-{1-(furan-2-yl)ethylamino}butan-2-ol has shown promise in other therapeutic areas. Its structural motifs are reminiscent of known bioactive compounds, which have been successfully utilized in treating inflammatory diseases and metabolic disorders. The amine group's versatility allows for modifications that can target specific enzymatic pathways, offering a pathway to develop novel treatments for these conditions.
The synthesis of 4-{1-(furan-2-yl)ethylamino}butan-2-ol involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications. The development of efficient synthetic routes is crucial for ensuring scalability and cost-effectiveness in pharmaceutical production.
The chemical properties of 4-{1-(furan-2-yl)ethylamino}butan-2-ol make it an interesting subject for investigation into its potential environmental impact. Studies on its biodegradability and toxicity profile are essential for assessing its suitability for various applications. Understanding these parameters ensures that the compound can be used responsibly without posing risks to ecosystems or human health.
The future directions for research on 4-{1-(furan-2-yilethylamino}butan - ol are multifaceted. Exploration into its mechanism of action will provide deeper insights into its therapeutic potential, while structural modifications will allow for optimization tailored to specific diseases or conditions. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.
1340421-54-6 (4-{1-(furan-2-yl)ethylamino}butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)